Cas no 2084-69-7 (Naphthalene,1,2,3,4-tetrahydro-1,1,2,4,4,7-hexamethyl-)

Naphthalene,1,2,3,4-tetrahydro-1,1,2,4,4,7-hexamethyl- structure
2084-69-7 structure
Product Name:Naphthalene,1,2,3,4-tetrahydro-1,1,2,4,4,7-hexamethyl-
CAS No:2084-69-7
MF:C16H24
MW:216.361764907837
CID:249634
PubChem ID:102750
Update Time:2025-04-19

Naphthalene,1,2,3,4-tetrahydro-1,1,2,4,4,7-hexamethyl- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene,1,2,3,4-tetrahydro-1,1,2,4,4,7-hexamethyl-
    • 1,1,2,4,4,7-hexamethyl-2,3-dihydronaphthalene
    • 1,1,2,4,4,7-hexamethyl-1,2,3,4-tetrahydronaphthalene
    • 1,2,3,4-Tetrahydro-1,1,2,4,4,7-hexamethylnaphthalene
    • 1,1,3,4,4,6-hexamethyltetralin
    • Q27285098
    • 1,1,2,4,4,7-Hexamethyl-1,2,3,4-tetrahydronaphthalene #
    • 1,1,3,4,4,6-hexamethyl tetralin
    • W-109128
    • 1,1,2,4,4,7-hexamethyltetralin
    • EC 218-226-5
    • Naphthalene, 1,2,3,4-tetrahydro-1,1,2,4,4,7-hexamethyl-
    • 1,1,3,4,4,6-hexamethyl-1,2,3,4-tetrahydronaphthalene
    • 1,2,3,4-Tetrahydro-1,1,3,4,4,6-hexamethylnaphthalene
    • DTXSID40883793
    • EINECS 218-226-5
    • NS00009214
    • 2084-69-7
    • NXY1U0X89R
    • UNII-NXY1U0X89R
    • Inchi: 1S/C16H24/c1-11-7-8-13-14(9-11)16(5,6)12(2)10-15(13,3)4/h7-9,12H,10H2,1-6H3
    • InChI Key: JIVANURAWUCQIG-UHFFFAOYSA-N
    • SMILES: C1(C)(C)C2C=C(C)C=CC=2C(C)(C)CC1C

Computed Properties

  • Exact Mass: 216.18792
  • Monoisotopic Mass: 216.188
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.867
  • Boiling Point: 279.5°Cat760mmHg
  • Flash Point: 119.3°C
  • Refractive Index: 1.482
  • PSA: 0
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